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Compound of Interest

Compound Name: 8-Chloro-6-methylquinoline

Cat. No.: B599464 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 8-Chloro-6-methylquinoline was not

located. The following disposal procedures are based on the known hazards of structurally

similar compounds, such as 8-chloroquinoline and various methylquinolines. It is imperative to

treat 8-Chloro-6-methylquinoline as a hazardous substance and to consult with your

institution's Environmental Health & Safety (EH&S) department for guidance specific to your

location and regulations.

The proper disposal of 8-Chloro-6-methylquinoline is critical for ensuring the safety of

laboratory personnel and protecting the environment. As a chlorinated heterocyclic compound,

it should be managed as a regulated hazardous waste.

Hazard Profile of Structurally Related Compounds
To underscore the need for caution, the following table summarizes the known hazards of

compounds closely related to 8-Chloro-6-methylquinoline. This data strongly suggests that 8-
Chloro-6-methylquinoline should be handled with similar precautions.
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Compound Key Hazards GHS Hazard Statements

8-Chloroquinoline

Toxic if swallowed, Causes

skin and serious eye irritation,

May cause respiratory

irritation.[1][2]

H301, H315, H319, H335[1][2]

8-Hydroxyquinoline

Very toxic to aquatic life with

long lasting effects, Causes

severe eye damage, May

cause an allergic skin reaction.

[3]

Not explicitly stated in the

provided search results.

8-Chloro-2-methylquinoline

Causes skin irritation, Causes

serious eye irritation, May

cause respiratory irritation.[4]

Skin Corrosion/Irritation

Category 2, Serious Eye

Damage/Eye Irritation

Category 2, Specific target

organ toxicity (single exposure)

Category 3.[4]

6-Methylquinoline
Harmful if swallowed, Causes

skin irritation.[5]
H302, H315.[5]

Step-by-Step Disposal Protocol
The core principle for the disposal of 8-Chloro-6-methylquinoline is to treat it as regulated

hazardous waste. It is crucial to segregate it from non-halogenated chemical waste to ensure

proper disposal.

Personal Protective Equipment (PPE): Before handling the compound for disposal, always

wear appropriate PPE. This includes:

A properly buttoned lab coat.

Chemical safety goggles and a face shield.

Chemically resistant gloves (consult glove compatibility charts for quinoline derivatives).
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All handling of the waste should be conducted within a certified chemical fume hood to

prevent inhalation of any dust or vapors.

Waste Segregation and Containerization:

Designate a specific, clearly labeled waste container for "Halogenated Organic Waste."

The container must be in good condition, compatible with the chemical, and have a

secure, tight-fitting lid.

Crucially, do not mix 8-Chloro-6-methylquinoline with other waste streams, especially

non-halogenated solvents, acids, bases, or heavy metals.[6] This is vital for safety and

proper disposal.

Labeling:

Clearly label the waste container with the full chemical name: "8-Chloro-6-
methylquinoline."[6] Do not use abbreviations or chemical formulas.[6]

Include hazard pictograms indicating "Toxic" and "Irritant" at a minimum, based on the

data for similar compounds.

Storage:

Keep the waste container closed at all times, except when adding waste.[6]

Store the container in a designated satellite accumulation area within the laboratory.[6]

This area should be cool, dry, and well-ventilated.[6]

Ensure the storage area has secondary containment to control any potential leaks.[6]

Arranging for Disposal:

Contact your institution's Environmental Health & Safety (EH&S) department to schedule a

pickup for the hazardous waste.[6]

Provide them with all necessary information, including the chemical name and quantity.[6]
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Only licensed hazardous waste contractors should transport and dispose of the chemical.

Spill Management:

In the event of a spill, evacuate the immediate area.

Wearing appropriate PPE, contain and clean up the spill using an inert absorbent material

(e.g., vermiculite, sand, or commercial sorbent pads).[6]

Collect the contaminated absorbent material and place it in the designated "Halogenated

Organic Waste" container for disposal.

Decontaminate the spill area and report the incident to your laboratory supervisor and

EH&S department.

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 8-Chloro-6-methylquinoline.
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Caption: Disposal workflow for 8-Chloro-6-methylquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 8-Chloroquinoline | C9H6ClN | CID 69139 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 8-Chloroquinoline | 611-33-6 [chemicalbook.com]

3. mmbio.byu.edu [mmbio.byu.edu]

4. fishersci.com [fishersci.com]

5. 6-Methylquinoline | C10H9N | CID 7059 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of 8-Chloro-
6-methylquinoline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b599464#8-chloro-6-methylquinoline-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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